N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C14H16N4O4S/c1-3-22-8-7-12-16-17-14(23-12)15-13(19)10-5-4-6-11(9(10)2)18(20)21/h4-6H,3,7-8H2,1-2H3,(H,15,17,19)
• InChI Key: WRCIKVRNZJDGFL-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC1=NN=C(S1)NC(=O)C2=C(C(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C14H16N4O4S
• Molecular Weight: 336.37 g/mol

Description

N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitrobenzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. The compound is a member of the thiadiazole family and has been shown to possess unique biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitrobenzamide is not fully understood. However, studies have shown that the compound can inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation. The compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have unique biochemical and physiological effects. Studies have shown that the compound can modulate the activity of certain enzymes and proteins, leading to changes in cellular processes. The compound has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitrobenzamide is its potential as a therapeutic agent. The compound has shown promise in preclinical studies, and its unique biochemical and physiological effects make it a promising candidate for further research. However, there are also limitations to using the compound in lab experiments. One limitation is that the compound has not yet been tested extensively in humans, and its safety and efficacy in humans are not yet known. Additionally, the compound may have limitations in terms of its bioavailability and pharmacokinetics.

Future Directions

There are many potential future directions for research on N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitrobenzamide. One area of research could be to further explore the compound's anti-cancer properties and its potential as a therapeutic agent for cancer. Another area of research could be to investigate the compound's potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, future research could focus on optimizing the synthesis method for the compound to improve its yield and purity. Finally, further research is needed to fully understand the mechanism of action of the compound and its effects on cellular processes.

Synthesis Methods

The synthesis of N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitrobenzamide involves the reaction of 2-methyl-3-nitrobenzoic acid with thiosemicarbazide in the presence of phosphorus oxychloride. The resulting compound is then reacted with ethyl iodide to form the final product. The synthesis method has been optimized to yield high purity and high yields of the compound.

Scientific Research Applications

N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitrobenzamide has been shown to have potential applications in a variety of scientific research areas. One of the primary applications of the compound is in the field of cancer research. Studies have shown that the compound has anti-cancer properties and can inhibit the growth of cancer cells. Other areas of research where the compound has shown promise include neurodegenerative diseases, inflammation, and infectious diseases.